2-(2-tert-butylphenoxy)-N-[4-(4-morpholinylcarbonyl)phenyl]acetamide

• Molecular Formula: C23H28N2O4
• Molecular Weight: 396.5 g/mol
• IUPAC Name: 2-(2-tert-butylphenoxy)-N-[4-(morpholine-4-carbonyl)phenyl]acetamide
• InChI: InChI=1S/C23H28N2O4/c1-23(2,3)19-6-4-5-7-20(19)29-16-21(26)24-18-10-8-17(9-11-18)22(27)25-12-14-28-15-13-25/h4-11H,12-16H2,1-3H3,(H,24,26)
• InChI Key: RQVZOYTUNGLXMZ-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=CC=C1OCC(=O)NC2=CC=C(C=C2)C(=O)N3CCOCC3

Description

2-(2-tert-butylphenoxy)-N-[4-(4-morpholinylcarbonyl)phenyl]acetamide, commonly known as TBPCA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

TBPCA has been shown to have potential therapeutic applications in various scientific research fields. For instance, it has been studied as a potential treatment for cancer, inflammation, and neurological disorders. In cancer research, TBPCA has been shown to inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways. In inflammation research, TBPCA has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. In neurological research, TBPCA has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Mechanism of Action

TBPCA exerts its therapeutic effects by modulating specific signaling pathways in cells. For instance, in cancer cells, TBPCA inhibits the activity of the protein kinase B (AKT) pathway, which is involved in cell survival and proliferation. In inflammation cells, TBPCA inhibits the activity of the nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) pathway, which is involved in the production of inflammatory cytokines. In neurological cells, TBPCA reduces oxidative stress and inflammation by inhibiting the activity of the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway.
Biochemical and Physiological Effects:
TBPCA has been shown to have various biochemical and physiological effects in cells. For instance, it has been shown to inhibit the activity of specific enzymes, such as AKT and NF-κB, which are involved in cell signaling and inflammation. It has also been shown to reduce oxidative stress and inflammation in cells, which can have beneficial effects on various physiological processes, such as immune function and brain function.

Advantages and Limitations for Lab Experiments

TBPCA has several advantages for lab experiments, such as its high purity and stability, which make it suitable for various biochemical and biophysical assays. However, TBPCA also has some limitations, such as its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for TBPCA research. For instance, further studies are needed to investigate its potential therapeutic applications in various scientific research fields, such as cancer, inflammation, and neurological disorders. Additionally, more research is needed to elucidate its mechanism of action and to identify potential drug targets. Furthermore, studies are needed to optimize its chemical properties, such as solubility and bioavailability, to improve its efficacy as a therapeutic agent.

Synthesis Methods

TBPCA can be synthesized using a multi-step process that involves the reaction of 2-tert-butylphenol with 4-(4-morpholinylcarbonyl)phenyl isocyanate, followed by the addition of acetic anhydride. The resulting compound is then purified through recrystallization and characterized using various spectroscopic techniques.